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Compound of Interest

Compound Name: Thiazol-4-ylboronic acid

Cat. No.: B1451981 Get Quote

The proper disposal of Thiazol-4-ylboronic acid is critical for ensuring laboratory safety,

protecting the environment, and maintaining regulatory compliance. This guide provides

essential, step-by-step instructions for researchers, scientists, and drug development

professionals on how to handle and dispose of this compound safely. Adherence to these

procedures will help prevent chemical hazards and ensure that waste is managed in a

responsible manner.

Chemical and Safety Data Overview
Before handling Thiazol-4-ylboronic acid, it is crucial to be familiar with its properties and

associated hazards. The following table summarizes key quantitative data for this compound.
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Property Value Reference

CAS Number 1016642-07-1 [1][2]

Molecular Formula C₃H₄BNO₂S [1][2]

Molecular Weight 128.95 g/mol [1][3]

Appearance White to yellow solid [1]

Boiling Point 335.35 °C at 760 mmHg [4]

Density 1.437 g/cm³ [4]

Hazard Pictograms GHS07 (Irritant) [1]

Signal Word Warning [1]

Storage Temperature 0-8 °C [1]

Disposal Protocol: A Step-by-Step Guide
The following protocol outlines the mandatory steps for the safe disposal of Thiazol-4-
ylboronic acid. This procedure is designed to minimize risk to personnel and the environment.

Step 1: Personal Protective Equipment (PPE)
Always wear appropriate personal protective equipment before handling Thiazol-4-ylboronic
acid. This is the first line of defense against chemical exposure.

Eye Protection: Wear tight-sealing safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Body Protection: Wear a standard laboratory coat.

Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA-

approved respirator.[5]

Step 2: Waste Segregation and Collection
Proper segregation is essential to prevent dangerous chemical reactions.
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Designate as Hazardous Waste: Thiazol-4-ylboronic acid waste must be treated as

hazardous chemical waste. Do not dispose of it in regular trash or down the drain.[6]

Use a Compatible Container: Collect the waste in a clearly labeled, leak-proof container

made of a compatible material. The original product container can be reused for this

purpose.[7] The container must have a tightly fitting cap and be kept closed except when

adding waste.[7][8]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: "Thiazol-4-ylboronic acid".

Step 3: Storage of Chemical Waste
Store the container in a designated, secure area until it is ready for pickup.

Location: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents and strong acids.[5]

Secondary Containment: It is best practice to place the waste container in a secondary

containment bin to prevent spills.

Step 4: Arranging for Final Disposal
The final disposal must be handled by qualified personnel.

Contact Environmental Health & Safety (EHS): Contact your institution's EHS office or

equivalent department to schedule a pickup for the hazardous waste.

Follow Institutional and Local Regulations: Adhere to all local, regional, and national

regulations for hazardous waste disposal to ensure complete and accurate classification and

disposal.[5] Chemical waste generators are responsible for ensuring compliance.[5]

Disposal Workflow Visualization
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Thiazol-4-ylboronic acid.
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Figure 1. Disposal Workflow for Thiazol-4-ylboronic Acid

Preparation

Collection & Storage

Final Disposal

Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Collect in a compatible,
properly labeled hazardous

waste container

Store container in a designated,
secure, and well-ventilated area

Contact Environmental Health &
Safety (EHS) for pickup

Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for Thiazol-4-ylboronic Acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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